2-Bromo-1-[1-(3,4-dichlorophenyl)cyclobutyl]ethan-1-one

• CAS RN: 161190-28-9
• Molecular Formula: C12H11BrCl2O
• Molecular Weight: 322.02 g/mol
• IUPAC Name: 2-bromo-1-[1-(3,4-dichlorophenyl)cyclobutyl]ethanone
• InChI: InChI=1S/C12H11BrCl2O/c13-7-11(16)12(4-1-5-12)8-2-3-9(14)10(15)6-8/h2-3,6H,1,4-5,7H2
• InChI Key: GDLAAGCDLYXWCK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(C2=CC(=C(C=C2)Cl)Cl)C(=O)CBr

Description

2-Bromo-1-[1-(3,4-dichlorophenyl)cyclobutyl]ethan-1-one is a useful research compound. Its molecular formula is C12H11BrCl2O and its molecular weight is 322.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of bromine (18 ml) in chloroform (80 ml) was added dropwise at 10°-15° C. over 1.5 hours to a stirred solution of the above 1-[1-(3,4-dichlorophenyl)-cyclobutyl]ethanone (89.6 g) in a mixture of methanol (120 ml) and chloroform (20 ml). When the addition was complete, the mixture was stirred at ambient temperature for 1 hour, then poured onto an excess of ice-water. The aqueous layer was separated and the product extracted into dichloromethane (2×150 ml). The combined organic solutions were washed with saturated aqueous sodium hydrogen carbonate solution (2×200 ml) then with water, dried over calcium chloride and the solvent removed in vacuo to yield an oil. The oil was distilled to give 2-bromo-l-[1-(3,4-dichlorophenyl)-cyclobutyl]ethanone (88.31 g), b.p. 148°-154° C./0.66 mbar.

Synthesis routes and methods II

Procedure details

A solution of bromine (10.2 ml) in dichloromethane (50 ml) was added dropwise over 3.5 hours at 10-15° C. under nitrogen to a stirred solution of 1-[1-(3,4-dichlorophenyl)cyclobutyl]ethanone (47 g) in a mixture of methanol (75 ml) and dichloromethane (15 ml). After the addition was complete, the mixture was stirred at ambient temperature for 2.5 hours, then poured onto ice-water (500 ml). The aqueous layer was separated and washed with dichloromethane (3×100 ml), then the combined organic solutions were washed with saturated aqueous sodium hydrogen carbonate solution (2×100 ml) and water (100 ml), dried (CaCl2), and the solvents removed in vacua. The residue was distilled to give 2-bromo-1-[1-(3,4-dichlorophenyl)cyclobutyl]ethanone as a pale yellow oil (40.2 g), b.p. 156-164° C. at 0.8 mbar.